Cas no 2229532-14-1 (2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine
• CAS No: 2229532-14-1
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 5916501
• PubChem ID: 165707713
• Update Time: 2025-05-22

2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine
• EN300-1909819
• 2-[1-(2-bromo-4-methylphenyl)cyclobutyl]ethan-1-amine
• 2229532-14-1

• Inchi： 1S/C13H18BrN/c1-10-3-4-11(12(14)9-10)13(7-8-15)5-2-6-13/h3-4,9H,2,5-8,15H2,1H3
• InChI Key： FJRDTELCLLQRSE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1(CCN)CCC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine

Comprehensive Guide to 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine (CAS No. 2229532-14-1): Properties, Applications, and Market Insights

The chemical compound 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine (CAS No. 2229532-14-1) is a specialized organic molecule that has garnered significant interest in pharmaceutical and materials science research. This compound features a unique cyclobutyl core structure combined with a bromo-methylphenyl substituent, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity.

One of the key reasons for the growing attention toward 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine is its role in drug discovery. The presence of the bromo and amine functional groups allows for further derivatization, making it a crucial building block in the development of novel therapeutic agents. Recent trends in medicinal chemistry highlight the demand for such intermediates, particularly in the synthesis of small-molecule inhibitors and modulators targeting various biological pathways.

From a structural perspective, 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine exhibits notable stability under standard laboratory conditions, which enhances its practicality in synthetic applications. The cyclobutyl ring introduces steric constraints that can influence the compound's binding affinity in drug-receptor interactions, a feature highly valued in rational drug design. Additionally, the methylphenyl moiety contributes to lipophilicity, an essential factor in optimizing pharmacokinetic properties.

The applications of 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine extend beyond pharmaceuticals. In materials science, this compound serves as a precursor for advanced polymers and coatings. Its ability to participate in cross-linking reactions makes it suitable for creating high-performance materials with tailored mechanical and thermal properties. Industries focusing on specialty chemicals are actively investigating its potential in developing next-generation adhesives and composites.

Market dynamics for 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine reflect its niche yet expanding role. With the rise of personalized medicine and targeted therapies, the demand for structurally diverse intermediates like this compound is expected to grow. Suppliers and manufacturers are scaling up production to meet the needs of academic institutions, contract research organizations (CROs), and pharmaceutical companies. The compound's CAS No. 2229532-14-1 is frequently searched in chemical databases, underscoring its relevance in contemporary research.

For researchers working with 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine, safety and handling protocols are paramount. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. Storage recommendations typically include keeping the substance in a cool, dry place, away from direct sunlight and incompatible materials.

In summary, 2-1-(2-bromo-4-methylphenyl)cyclobutylethan-1-amine (CAS No. 2229532-14-1) represents a versatile and valuable compound in modern chemistry. Its applications span drug discovery, materials science, and specialty chemical synthesis, driven by its unique structural features. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in scientific and industrial advancements.